Cas no 83419-02-7 (2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)-3-(2-nitrophenyl)quinazolin-4(3H)-one)

• Product name: 2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)-3-(2-nitrophenyl)quinazolin-4(3H)-one
• CAS No: 83419-02-7
• MF: C₂₇H₁₇ClN₄O₃
• MW: 480.901884794235
• CID: 1808302
• PubChem ID: 63924

2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)-3-(2-nitrophenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)-3-(2-nitrophenyl)quinazolin-4(3H)-one
• 2-[4-[(4-chlorophenyl)methylideneamino]phenyl]-3-(2-nitrophenyl)quinazolin-4-one
• BRN 4600845
• 2-(4-(((4-Chlorophenyl)methylene)amino)phenyl)-3-(2-nitrophenyl)-4(3H)-quinazolinone
• 4(3H)-Quinazolinone, 2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-3-(2-nitrophenyl)-
• 83419-02-7

• Inchi： InChI=1S/C27H17ClN4O3/c28-20-13-9-18(10-14-20)17-29-21-15-11-19(12-16-21)26-30-23-6-2-1-5-22(23)27(33)31(26)24-7-3-4-8-25(24)32(34)35/h1-17H
• InChI Key： PIWXLUKJUPCWOM-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)N(C(=N2)C3=CC=C(C=C3)N=CC4=CC=C(C=C4)Cl)C5=CC=CC=C5[N+](=O)[O-]

Computed Properties

• Exact Mass: 480.0989181g/mol
• Monoisotopic Mass: 480.0989181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.8Ų
• XLogP3: 5.8